Cas no 99464-81-0 (Carbonic acid, 1-chloroethyl phenylmethyl ester)

• Product Name: Carbonic acid, 1-chloroethyl phenylmethyl ester
• CAS No: 99464-81-0
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 1992462
• PubChem ID: 13506125
• Update Time: 2025-09-22

Carbonic acid, 1-chloroethyl phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 1-chloroethyl phenylmethyl ester
• 99464-81-0
• benzyl 1-chloroethyl carbonate
• 1-Chloroethyl benzyl carbonate
• SCHEMBL6578076
• ZRWKDMLCIQLGSK-UHFFFAOYSA-N

• Inchi： 1S/C10H11ClO3/c1-8(11)14-10(12)13-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
• InChI Key： ZRWKDMLCIQLGSK-UHFFFAOYSA-N
• SMILES： ClC(C)OC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 214.0396719Da
• Monoisotopic Mass: 214.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Additional information on Carbonic acid, 1-chloroethyl phenylmethyl ester

Carbonic acid, 1-chloroethyl phenylmethyl ester (CAS No. 99464-81-0): A Comprehensive Overview

Carbonic acid, 1-chloroethyl phenylmethyl ester, identified by its CAS number 99464-81-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a unique structural configuration, exhibits promising properties that make it a valuable candidate for various scientific applications. The 1-chloroethyl phenylmethyl ester moiety introduces specific reactivity and functionalization possibilities, which are leveraged in the synthesis of novel bioactive molecules.

The chemical structure of Carbonic acid, 1-chloroethyl phenylmethyl ester consists of a carbonic acid backbone esterified with a phenylmethyl group and a 1-chloroethyl side chain. This arrangement confers distinct physicochemical properties, including solubility characteristics and metabolic stability, which are critical factors in drug design. The presence of the chloroethyl group enhances the compound's ability to participate in nucleophilic substitution reactions, making it a versatile intermediate in organic synthesis.

In recent years, there has been growing interest in exploring the pharmacological potential of Carbonic acid, 1-chloroethyl phenylmethyl ester. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymatic pathways, which could be relevant in the development of therapeutic agents targeting neurological disorders. The phenylmethyl moiety, also known as benzyl alcohol derivative, is known for its role in enhancing the bioavailability and solubility of pharmaceutical compounds.

One of the most intriguing aspects of Carbonic acid, 1-chloroethyl phenylmethyl ester is its potential application in the synthesis of prodrugs. Prodrugs are pharmacologically inactive compounds that are converted into active drugs within the body. The structural features of this compound make it an excellent candidate for prodrug development due to its stability under physiological conditions and its ability to undergo metabolic conversion into active pharmacophores. This property is particularly valuable in formulations aimed at improving drug delivery and efficacy.

The synthetic pathways for Carbonic acid, 1-chloroethyl phenylmethyl ester have been optimized to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution reactions are employed to construct the desired molecular framework. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the growing sophistication of modern organic chemistry methodologies.

Recent advancements in computational chemistry have further enhanced the understanding of Carbonic acid, 1-chloroethyl phenylmethyl ester's behavior. Molecular modeling studies have provided insights into its interactions with biological targets, which are crucial for rational drug design. These computational approaches complement experimental data, offering a holistic view of the compound's pharmacological profile. The integration of computational methods with traditional experimental techniques has accelerated the discovery process in pharmaceutical research.

The safety profile of Carbonic acid, 1-chloroethyl phenylmethyl ester is another area of active investigation. Toxicological studies have been conducted to evaluate its acute and chronic effects on various biological systems. These studies aim to establish safe dosage ranges and potential side effects, ensuring that the compound can be used effectively without adverse health consequences. The results from these studies are essential for regulatory approval and for guiding future clinical trials.

In conclusion, Carbonic acid, 1-chloroethyl phenylmethyl ester (CAS No. 99464-81-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional properties make it a valuable tool for drug discovery and development. As research continues to uncover new applications and benefits, this compound is poised to play a crucial role in addressing various therapeutic challenges.